Cas no 885274-03-3 (tert-butyl 3-(morpholin-3-yl)propanoate)

• Product Name: tert-butyl 3-(morpholin-3-yl)propanoate
• CAS No: 885274-03-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD04114898
• CID: 711086
• PubChem ID: 53408695
• Update Time: 2024-10-26

tert-butyl 3-(morpholin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinepropanoicacid, 1,1-dimethylethyl ester
• tert-butyl 3-morpholin-3-ylpropanoate
• tert-Butyl 3-morpholin-3-yl-propionate
• tert-butyl 3-(morpholin-3-yl)propanoate
• 1,1-Dimethylethyl 3-morpholinepropanoate (ACI)
• DB-077560
• SCHEMBL2334851
• TERT-BUTYL3-(MORPHOLIN-3-YL)PROPANOATE
• 885274-03-3
• DTXSID60696387
• EN300-9468895
• CS-0272772
• AB19201

• MDL： MFCD04114898
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)5-4-9-8-14-7-6-12-9/h9,12H,4-8H2,1-3H3
• InChI Key： ZKXCNRADZYJAOG-UHFFFAOYSA-N
• SMILES： O=C(CCC1COCCN1)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15200
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 47.56000
• LogP: 1.42550